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Compound of Interest

Compound Name: Rubusoside

Cat. No.: B1680263 Get Quote

Essential Safety and Handling Guide for
Rubusoside
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Rubusoside. The following

procedural guidance outlines operational plans for safe use, storage, and disposal.

Hazard Identification and Safety Precautions
Rubusoside is a natural diterpene glycoside. While not classified as a hazardous substance

under Regulation (EC) No. 1272/2008, it requires careful handling as its toxicological properties

have not been fully investigated[1]. It is considered a combustible solid[2].

Potential Health Effects:

Inhalation: May be harmful if inhaled and can cause respiratory tract irritation[1].

Ingestion: May be harmful if swallowed[1].

Skin Contact: May be harmful if absorbed through the skin and can cause skin irritation[1].

Eye Contact: May cause eye irritation[1].

Handle in accordance with good industrial hygiene and safety practices[3]. Avoid dust formation

and prevent the product from entering drains[1].
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Personal Protective Equipment (PPE)
The following personal protective equipment is recommended to minimize exposure when

handling Rubusoside, particularly in its powder form.

Protection Type Equipment Specification and Purpose

Eye/Face Protection Safety Goggles or Face Shield

Wear chemical safety goggles

that meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166[3]. A face

shield is recommended when

there is a splash hazard[4].

Hand Protection Chemical-Resistant Gloves

Wear appropriate protective

gloves, such as disposable

nitrile gloves, to prevent skin

exposure[3][4]. Inspect gloves

before use and change them

immediately if contact with the

substance occurs.

Body Protection Laboratory Coat

A lab coat should be worn to

protect against skin contact[3]

[4]. Ensure it is buttoned and

fits properly.

Respiratory Protection Respirator or Face Mask

Under normal use conditions

where dust is not generated,

respiratory protection may not

be required[3]. However, if

dust formation is likely or

ventilation is inadequate, use a

NIOSH (US) or CEN (EU)

approved respirator[1][4].

Chemical and Physical Properties
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This table summarizes key quantitative data for Rubusoside.

Property Value Source(s)

CAS Number 64849-39-4 [2][5][6]

Molecular Formula C₃₂H₅₀O₁₃ [2][6]

Molecular Weight 642.73 g/mol [2]

Appearance White to off-white powder [2][3][7]

Storage Temperature -20°C [5][6][8]

Storage Class 11 (Combustible Solids) [2]

Water Hazard Class (WGK) 3 (Highly hazardous to water) [2]

Stability Stable for ≥ 4 years at -20°C [5]

Operational Plans: Step-by-Step Guidance
Handling and Storage Protocol
Receiving and Storage:

Upon receipt, verify the container is sealed and undamaged.

Store the container in a tightly closed, dry, and well-ventilated place[3].

Maintain the recommended storage temperature of -20°C[5][6][8].

Keep away from incompatible materials such as strong oxidizing agents[3].

Weighing and Solution Preparation:

Handle the powder in a well-ventilated area or under a chemical fume hood to minimize dust

inhalation.

Wear all recommended PPE (safety goggles, gloves, lab coat).

Use a dedicated, clean spatula and weighing vessel.
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To prepare a stock solution, consult solubility information. For example, it is soluble in

DMSO[2].

Once prepared, aliquot stock solutions into smaller volumes to prevent inactivation from

repeated freeze-thaw cycles and store at -20°C for up to one year or -80°C for up to two

years[8].

Emergency and Disposal Plans
First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration[1].

In Case of Skin Contact: Immediately wash off with soap and plenty of water[1].

In Case of Eye Contact: Flush eyes with water as a precaution for several minutes[1].

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person[1].

Spill Response Protocol: In the event of a spill, follow these steps to contain and clean the area

safely.

Evacuate: Alert others in the immediate area and evacuate if the spill is large or in a poorly

ventilated space.

Protect: Put on all required PPE, including respiratory protection.

Contain: Prevent the powder from spreading or becoming airborne. Avoid letting the product

enter drains[1].

Clean-Up: Carefully sweep up the spilled solid material and place it into a suitable, closed

container for disposal[1]. Avoid actions that generate dust.

Decontaminate: Clean the spill area with a suitable solvent or detergent and water, then dry

thoroughly.
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Dispose: Label the container with the waste contents and dispose of it according to

institutional and local regulations.

Preparation
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Post-Cleanup

Spill Occurs

Assess Situation
(Size, Location)
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Clean Up
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Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Rubusoside.

Disposal Plan:

Waste Collection: Collect surplus Rubusoside and any contaminated materials (e.g., gloves,

weighing paper) in a designated, sealed, and properly labeled waste container.

Licensed Disposal: Arrange for a licensed professional waste disposal company to handle

the final disposal of the material[1].

Regulatory Compliance: Ensure that the disposal method complies with all local, state, and

federal regulations, considering the material's potential impact on the environment[9]. Do not

dispose of the product as unused; it must be treated as chemical waste[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling
Rubusoside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680263#personal-protective-equipment-for-
handling-rubusoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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